Cas no 4175-66-0 (2,5-Dimethylthiazole)
2,5-Dimethylthiazole structure
2,5-Dimethylthiazole Properties
Names and Identifiers
-
- 2,5-Dimethylthiazole
- 2,5-dimethyl-1,3-thiazole
-
- MFCD00130120
- WVUHHPQQQLBMOE-UHFFFAOYSA-N
- 1S/C5H7NS/c1-4-3-6-5(2)7-4/h3H,1-2H3
- C1=C(C)SC(=N1)C
Computed Properties
- 113.03000
- 0
- 1
- 0
- 113.03
- 7
- 65.1
- 0
- 0
- 0
- 0
- 0
- 1
- 1.8
- nothing
- 0
- 41.1A^2
Experimental Properties
- 1.75990
- 41.13000
- 1.5178
- 153.4°C at 760 mmHg
- 46 °C
- 4035
- Yellow liquid; Aroma of ripe, brown and roasted nuts
- 1.114-1.124
2,5-Dimethylthiazole Security Information
- H302-H315-H319-H335
- P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Sealed in dry,Room Temperature
- Warning
2,5-Dimethylthiazole Customs Data
- 2934100090
-
China Customs Code:
2934100090Overview:
2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
2,5-Dimethylthiazole Price
2,5-Dimethylthiazole Suppliers
Hubei Wande Chemical Co.,Ltd.
Audited Supplier
(CAS:4175-66-0)
CHEN DAN DAN
15827180502
1148980033@qq.com
HU BEI SHI SHUN Biotechnology Co., Ltd.
Audited Supplier
(CAS:4175-66-0)
ZHENG YU HAN
15107128801
1400818899@qq.com
2,5-Dimethylthiazole Related Literature
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1. Kinetics of N-methylation reactions and X-ray data of quaternary thiazolium salts. The N ‘lone’ pair orientation in the thiazole ringGerard Pepe,Jean Pierre Reboul,Michel Chanon,Roger Gallo J. Chem. Soc. Perkin Trans. 2 1979 398
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Tomris Coban,Cameron Robertson,Sianne Schwikkard,Richard Singer,Adam LeGresley RSC Med. Chem. 2021 12 751
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3. 659. Chemistry of micrococcin P. Part V. The infrared absorption spectra of thiazolesM. P. V. Mijovi?,James Walker J. Chem. Soc. 1961 3381
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5. Formula index
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6. The kinetics and mechanism of the electrophilic substitution of heteroaromatic compounds. Part XLII. The nitration of thiazoles and thiazolonesAlan R. Katritzky,Cemil ?gretir,H. Okan Tarhan,Henri M. Dou,Jacques V. Metzger J. Chem. Soc. Perkin Trans. 2 1975 1614
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7. Regioselectivity in the lithiation of methyl-substituted thiazole- and oxazole-carboxylic acids and carboxamides: general methods for the elaboration of trisubstituted thiazoles and oxazolesPhilip Cornwall,Colin P. Dell,David W. Knight J. Chem. Soc. Perkin Trans. 1 1991 2417
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8. CCLVII.—Dyestuffs derived from heterocyclic bases containing reactive methyl groupsJames Leonard Brierley Smith J. Chem. Soc. Trans. 1923 123 2288
-
Ali Raza,Huanlu Song,Junaid Raza,Pei Li,Ku Li,Juan Yao Food Funct. 2020 11 8583
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John McLean,G. D. Muir J. Chem. Soc. 1942 383
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:4175-66-0)2,5-Dimethylthiazole
99%
100g
349.0